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Compound of Interest |

Compound Name: _
dicarboxylate
CAS No.: 942922-74-9
Cat. No.: B2841246
.

Dimethyl [4,4'-bipyridine]-2,2"-

L  Get Quote

Executive Summary & Chemical Identity

Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate is a critical organic linker used in the synthesis of
functionalized Metal-Organic Frameworks (e.g., UiO-67-bpy) and ruthenium-based dye-
sensitized solar cells (DSSCs).[1] Its purity is paramount, as monomethyl ester impurities or
residual acid can terminate MOF crystal growth or quench fluorescence in photonic

applications.

Feature

Specification

Preferred IUPAC Name

Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate

Common Synonyms

4,4'-Bis(methoxycarbonyl)-2,2'-bipyridine;
Me2bpydc

CAS Number 71071-46-0

Molecular Formula C14H12N204

Molecular Weight 272.26 g/mol

Melting Point 208-212 °C

Solubility Soluble in DCM, CHCI3, DMF; Insoluble in H20
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Isomer Disambiguation:

o Target Molecule (CAS 71071-46-0): 2,2'-connection between pyridine rings (chelating N-
donors) with esters at 4,4'.[2][3] Commercially ubiquitous.

 Literal Request (Rare/Non-Commercial): 4,4'-connection (divergent N-donors) with esters at
2,2'. This isomer is sterically strained and not a standard catalog item. Unless specifically
synthesizing novel divergent networks, the user likely requires CAS 71071-46-0.

Commercial Sourcing Landscape

The supply chain for this diester is bifurcated into high-cost catalog distributors (for <10g) and
bulk synthesis houses (for >100g).

Tier 1: Global Catalog Distributors (High Reliability, Low
Volume)

These suppliers offer certified purity (>98% HPLC) suitable for immediate use in sensitive
catalytic cycles or MOF synthesis.

. . Typical )
Supplier Catalog No.  Purity . Lead Time Notes
Pack Size
Sigma- High cost;
Aldrich 742481 >98.0% 100mg - 1g Immediate includes
(Merck) detailed CoA.
Excellent
TCI
] D4635 >98.0% 19, 59 2-5 Days batch
Chemicals :
consistency.
Thermo (Alfa Legacy Alfa
B22594 98% 1g, 59 2-5 Days
Aesar) Aesar stock.

Tier 2: Bulk & Synthesis Specialists (Scale-Up)

For pilot-scale MOF production (>50g), catalog prices become prohibitive. Sourcing from
specialized synthesis houses is recommended.
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Supplier Focus Risk Profile Strategy

Good for 10g-100g
BLD Pharm Building Blocks Low-Medium scale; verify CAS

carefully.

US-based stock often
Chem-Impex Int'l Fine Chemicals Low available; good for

mid-scale.

Aggregates multiple
CymitQuimica Aggregator Medium stocks; check specific

lead times.

Diagram 1: Sourcing Decision Matrix

This logic flow guides the purchasing decision based on scale and application criticality.

Time Critical Tier 1: Sigma/TClI

»

| (High Cost/Low Risk)

Small Scale Research (<5g)

Scale Needed?

Requirement Analysis Large Scale

Budget Critical | Tier 2: BLD/Chem-Impex

Pilot/Bulk (>50g) > :
. . L Cost/QC R d
Chemist Available? (Lower CosUQC Required)

Buy Acid (CAS 6813-38-3)
& Esterify In-House

Click to download full resolution via product page

Caption: Decision tree for sourcing Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate based on project
scale and resource availability.

Quality Assurance & Validation Protocols

Trusting a label is insufficient for high-performance materials. The following validation steps are
mandatory upon receipt of the material.

A. Impurity Profiling
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Common impurities from synthesis include:

 Monomethyl Ester: Results from incomplete esterification. Effect: Acts as a chain terminator
in MOF growth.

o Free Dicarboxylic Acid: Results from hydrolysis during storage. Effect: Alters pH and
coordination kinetics.

o Water:Effect: Hydrolyzes the ester over time.

B. Analytical Validation Protocol

1. 1H NMR Spectroscopy (CDCIs or DMSO-ds):

Standard: Look for the methyl singlet at ~4.0 ppm.

Validation: Integration of the methyl protons (6H) vs. aromatic protons (6H) must match 1:1.

Red Flag: Any broad peak around 10-13 ppm indicates free carboxylic acid (-COOH).

N

. Solubility Check:

Dissolve 10mg in ImL DCM. The solution should be clear and colorless. Turbidity suggests
free acid contamination (insoluble in DCM) or inorganic salts.

Synthesis & Application Protocols

If bulk material is unavailable or cost-prohibitive, the diester can be synthesized from the
cheaper dicarboxylic acid precursor (CAS 6813-38-3).

Protocol 1: Esterification (Self-Validating Workflow)

Rationale: The acid precursor is often 50% cheaper than the ester. Precursors: 2,2'-Bipyridine-
4,4'-dicarboxylic acid (CAS 6813-38-3), Thionyl Chloride (SOCIz), Methanol.[2]

e Suspension: Suspend 2.0g of the dicarboxylic acid in 150mL anhydrous methanol.

» Activation: Add thionyl chloride (excess, ~3-4 eq) dropwise at 0°C. Caution: Exothermic.
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o Reflux: Heat to reflux overnight. The suspension should clear as the ester forms (esters are

more soluble).

o Workup: Evaporate solvent. Partition residue between DCM and sat. NaHCOs (removes
unreacted acid). Dry organic layer (Na2S0Oa4) and evaporate.

* Yield: Typically >90% white solid.

Protocol 2: Application in MOF Synthesis (UiO-67-bpy)

Context: This ligand replaces the standard biphenyl-4,4'-dicarboxylate to introduce N-chelating
sites into the MOF pore for post-synthetic metalation (e.g., with Ir, Pt, or Re catalysts).

Workflow Diagram:

Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate
(CAS 71071-46-0)

KOH/MeOH or
Direct Solvothermal

Hydrolysis to Linker
(In-situ or Ex-situ)

Solvothermal Synthesis
(ZrCl4 + Linker + DMF + Acid Modulator)

120°C, 24h

Activation/Washing
(Remove Solvent)

Dptional Step

Post-Synthetic Metalation
(Add Metal Salt: Ir, Ru, Pt)
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Caption: Workflow for converting the diester precursor into a functionalized UiO-67 Metal-
Organic Framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Sourcing & Application Guide: Dimethyl
Bipyridine Dicarboxylates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2841246#commercial-suppliers-of-dimethyl-4-4-
bipyridine-2-2-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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